Cas no 898750-97-5 ( )

  structure
  structure
Product Name: 
CAS No:898750-97-5
MF:C16H11ClF4O
MW:330.704557657242
MDL:MFCD03843951
CID:867851
PubChem ID:24726572
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-5-fluorophenyl)-1-[2-(trifluoromethyl)phenyl]propan-1-one
    • 3-(3-CHLORO-5-FLUOROPHENYL)-2'-TRIFLUOROMETHYLPROPIOPHENONE
    • 898750-97-5
    • MFCD03843951
    • DTXSID20644965
    • AKOS016022139
    •  
    • MDL： MFCD03843951
    • Inchi： 1S/C16H11ClF4O/c17-11-7-10(8-12(18)9-11)5-6-15(22)13-3-1-2-4-14(13)16(19,20)21/h1-4,7-9H,5-6H2
    • InChI Key： GLDWWPOWWSBXEC-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC=CC=1C(F)(F)F)=O)F

Computed Properties

  • Exact Mass: 330.04300
  • Monoisotopic Mass: 330.0434553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.334
  • Boiling Point: 389.2°C at 760 mmHg
  • Flash Point: 189.2°C
  • Refractive Index: 1.519
  • PSA: 17.07000
  • LogP: 5.31340

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB366738-1 g
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone; 97%
 898750-97-5
1g
 €846.80 2022-08-31
abcr
AB366738-1g
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone, 97%; .
 898750-97-5 97%
1g
 €932.10 2025-04-15
abcr
AB366738-2g
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone, 97%; .
 898750-97-5 97%
2g
 €1674.30 2025-04-15
Ambeed
A712200-1g
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone
 898750-97-5 95+%
1g
 $437.0 2025-04-15
A2B Chem LLC
AD12468-1g
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone
 898750-97-5 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AD12468-2g
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone
 898750-97-5 97%
2g
 $1169.00 2024-04-19
A2B Chem LLC
AD12468-5g
3-(3-Chloro-5-fluorophenyl)-2'-trifluoromethylpropiophenone
 898750-97-5 97%
5g
 $2291.00 2024-04-19

  Related Literature

898750-97-5 ( ) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm